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Compound of Interest

Cap-dependent endonuclease-IN-
22

Cat. No.: B12425615

Compound Name:

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Cap-dependent endonuclease-IN-22. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound.

Compound Identification:

Synonyms: Not available

Formula; C37H37CIF2N60O7S2

Molecular Weight: 815.31

CAS No.: 2641942-32-5

Hazard Identification and GHS Classification

Cap-dependent endonuclease-IN-22 is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute aguatic toxicity 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic aquatic toxicity 1 ] ]
with long lasting effects

GHS Label Elements:
o Pictograms:
o lralt text
o lialt text
» Signal Word: Warning
e Precautionary Statements: P264, P270, P273, P301 + P312, P330, P391, P501.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.[1]
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Protection Type Recommended Equipment  Specifications

o Must comply with OSHA 29
] Safety goggles with side-
Eye Protection CFR 1910.133 or European

shields
Standard EN166.

Chemically resistant,

Hand Protection Protective gloves ) )

impervious gloves.

Lab coat or other protective
Skin and Body Protection Impervious clothing clothing to prevent skin

contact.

Use in well-ventilated areas. If

) ) ] ) dust or aerosols may be

Respiratory Protection Suitable respirator

generated, a respirator is

required.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Work in an area with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke in handling areas.[1]

Wash hands and skin thoroughly after handling.[1]

Storage:

o Keep the container tightly sealed.[1]
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» Store in a cool, well-ventilated area.[1]
e Protect from direct sunlight and sources of ignition.[1]
o Storage Temperatures:

o Powder: -20°C

o In solvent: -80°C

First Aid Measures

In case of exposure, follow these first aid procedures immediately:

Exposure Route First Aid Instructions

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If Swallowed

Remove contact lenses, if present. Immediately
flush eyes with large amounts of water.

Eye Contact ) )
Separate eyelids to ensure adequate flushing.

Call a physician promptly.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Call a physician.[1]

Spill and Disposal Procedures

Spill Management:

o Collect spillage to prevent environmental release.[1]
o Ensure adequate ventilation.

e Wear appropriate PPE as outlined above.

Disposal:
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+ Dispose of contents and container to an approved waste disposal plant.[1]

¢ Avoid release to the environment.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Cap-dependent
endonuclease-IN-22 in a research setting.

Workflow for Handling Cap-dependent endonuclease-IN-22

Handling Cleanup & Disposal

Weigh Compound Dissolve in Solvent (if applicable) Perform Experiment gma g Decontaminate Workspace Dispose of Waste in Approved Container Doff PPE

Storage

[ store at appropriate temperature
[ (-20°C or -80°C)

Preparation

Don PPE Prepare well-ventilated workspace

Click to download full resolution via product page

Caption: Standard operating procedure for handling Cap-dependent endonuclease-IN-22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Cap-dependent Endonuclease-IN-22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425615#personal-protective-equipment-for-
handling-cap-dependent-endonuclease-in-22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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